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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Tritridecanoin, fostering a secure research environment.

Tritridecanoin is a triglyceride that is generally not classified as a hazardous substance.[1][2]

[3] However, one safety data sheet (SDS) considers it hazardous under OSHA 29 CFR

1910.1200, advising to avoid all personal contact.[4] Given this conflicting information, a

cautious approach to handling is recommended.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Tritridecanoin are

summarized in the table below.
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Property Value Reference

Molecular Formula C42H80O6 [1][5]

Molecular Weight 681.08 g/mol [1][5]

Appearance Solid [6]

Melting Point 44.5 °C [6]

Solubility Insoluble in water [1]

Purity >99% [5]

Storage Freezer [5]

Experimental Protocol: Safe Handling of
Tritridecanoin
The following protocol outlines the step-by-step procedure for the safe handling of

Tritridecanoin in a laboratory setting.

1. Preparation and Precautionary Measures:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: For procedures that may generate dust or aerosols, work within a certified

chemical fume hood.

Gather Materials: Ensure all necessary equipment, including PPE, is readily available.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[7]

Hand Protection: Use chemical-resistant gloves such as nitrile, butyl, or neoprene rubber.[4]

Inspect gloves for any signs of degradation before use and dispose of them properly after

handling.[3]
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Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

spillage, consider a chemical-resistant apron or coveralls.[8]

Respiratory Protection: While generally not required under normal handling conditions, a

NIOSH-approved respirator should be used if dust is generated.[3]

3. Handling and Experimental Procedure:

Weighing: When weighing the solid material, do so in a fume hood or a designated weighing

enclosure to minimize dust inhalation.

Transfer: Use appropriate tools (e.g., spatulas) to transfer the solid. Avoid creating dust.

Heating: If heating is required, do so slowly and in a well-ventilated area. Fumes from the

heated product may cause irritation.[1]

Spills:

Minor Spills: For small spills, wipe up with a cloth and then clean the area with soap and

water.[1]

Major Spills: For larger spills, cover with an inert absorbent material like sand or earth,

then collect into a suitable container for disposal.[1]

4. Storage:

Store Tritridecanoin in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

For long-term storage, a freezer is recommended.[5]

5. Disposal:

Tritridecanoin is not classified as hazardous waste.[1]

Dispose of unused material and contaminated waste (e.g., gloves, wipes) in accordance with

local, state, and federal regulations.[3][4] Landfilling is a common disposal method.[1]

Do not dispose of down the drain.[1]
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Workflow for Safe Handling of Tritridecanoin

Figure 1: Workflow for Safe Handling of Tritridecanoin
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Caption: Workflow for the safe handling of Tritridecanoin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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